Cas no 52381-07-4 (5-methyl-3-nitropyridine-2-carbaldehyde)

• Product Name: 5-methyl-3-nitropyridine-2-carbaldehyde
• CAS No: 52381-07-4
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 2669195
• PubChem ID: 55263064
• Update Time: 2025-06-14

5-methyl-3-nitropyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-nitropyridine-2-carbaldehyde
• 52381-07-4
• 5-METHYL-3-NITROPICOLINALDEHYDE
• AB58413
• AKOS006303633
• 5-Methyl-3-nitro-2-pyridinecarboxaldehyde
• DTXSID501269115

• Inchi： 1S/C7H6N2O3/c1-5-2-7(9(11)12)6(4-10)8-3-5/h2-4H,1H3
• InChI Key： KMGAPSKIYPBWIU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C=O)=NC=C(C)C=1)=O

Computed Properties

• Exact Mass: 166.038
• Monoisotopic Mass: 166.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: 0.8

Additional information on 5-methyl-3-nitropyridine-2-carbaldehyde

Recent Advances in the Study of 5-Methyl-3-nitropyridine-2-carbaldehyde (CAS: 52381-07-4)

The compound 5-methyl-3-nitropyridine-2-carbaldehyde (CAS: 52381-07-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the importance of 5-methyl-3-nitropyridine-2-carbaldehyde as a key intermediate in the synthesis of various heterocyclic compounds. Its unique structural features, including the nitro and aldehyde functional groups, make it a valuable building block for the development of novel pharmacophores. Researchers have successfully utilized this compound in the synthesis of pyridine-based derivatives with promising antimicrobial and anticancer properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 5-methyl-3-nitropyridine-2-carbaldehyde-derived compounds in inhibiting specific enzymatic targets associated with inflammatory diseases. The study employed advanced computational modeling techniques to predict the binding affinity of these derivatives, followed by in vitro validation. The results indicated a high degree of specificity and potency, suggesting potential for further development into therapeutic agents.

Another significant advancement involves the use of 5-methyl-3-nitropyridine-2-carbaldehyde in the development of fluorescent probes for biological imaging. Researchers have modified the compound to create highly sensitive probes capable of detecting reactive oxygen species (ROS) in live cells. This application is particularly relevant in the study of oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

The safety and pharmacokinetic properties of 5-methyl-3-nitropyridine-2-carbaldehyde have also been investigated in recent preclinical studies. Preliminary data suggest that the compound exhibits favorable metabolic stability and low toxicity profiles, making it a promising candidate for further drug development. However, additional studies are required to fully elucidate its mechanism of action and optimize its therapeutic potential.

In conclusion, the latest research on 5-methyl-3-nitropyridine-2-carbaldehyde (CAS: 52381-07-4) underscores its significance as a versatile chemical entity in pharmaceutical research. Its applications span from drug synthesis to biological imaging, highlighting its broad utility in addressing unmet medical needs. Future studies should focus on expanding its therapeutic applications and improving its pharmacological properties to facilitate clinical translation.